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Compound of Interest

Compound Name: 4-Fluoroindoline

Cat. No.: B1316176

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for 4-
Fluoroindoline (CAS No. 552866-98-5). The information is compiled from various safety data
sheets to ensure a thorough understanding of the potential hazards and the necessary
measures to mitigate them. This document is intended to supplement, not replace, institutional
safety protocols and professional judgment.

Hazard Identification and Classification

4-Fluoroindoline is classified as a hazardous substance. The primary hazards associated with
this compound are skin irritation, serious eye irritation, and potential respiratory irritation.[1]

GHS Hazard Classification:

Hazard Class Category
Skin Corrosion/Irritation 2
Serious Eye Damage/Eye lIrritation 2

Specific Target Organ Toxicity (Single Exposure) 3

Data sourced from multiple safety data sheets.

Hazard Statements:
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e H315: Causes skin irritation.[1]

e H319: Causes serious eye irritation.[1]

o H335: May cause respiratory irritation.[1]
Signal Word: Warning

Hazard Pictogram:

w.Exclamation Mark Pictogram

Physical and Chemical Properties

A summary of the known physical and chemical properties of 4-Fluoroindoline is provided
below. It is important to note that some data points are not available in the reviewed literature.

Property Value
Molecular Formula CsHsFN
Molecular Weight 137.15 g/mol
Appearance Not specified
Odor Not specified
Melting Point Not available
Boiling Point Not available
Flash Point Not available
Solubility in Water Not available
Vapor Pressure Not available
Density Not available

Toxicological Information
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Detailed toxicological studies for 4-Fluoroindoline are not readily available in the public
domain. The hazard classification is based on predictions and data from similar compounds.

Toxicity Endpoint Value

Acute Oral Toxicity (LD50) No data available
Acute Dermal Toxicity (LD50) No data available
Acute Inhalation Toxicity (LC50) No data available
Skin Sensitization No data available
Germ Cell Mutagenicity No data available
Carcinogenicity No data available
Reproductive Toxicity No data available

Handling and Storage

Proper handling and storage procedures are crucial to minimize exposure and ensure the
stability of 4-Fluoroindoline.

Handling:

o Work in a well-ventilated area, preferably in a chemical fume hood.

e Avoid contact with skin, eyes, and clothing.

e Avoid inhalation of dust, fumes, gas, mist, or vapor.

o Wear appropriate personal protective equipment (PPE).

e Wash hands thoroughly after handling.

o Keep away from incompatible materials such as strong oxidizing agents.
Storage:

» Store in a tightly closed container.
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o Keep in a cool, dry, and well-ventilated place.
e Store away from heat, sparks, and open flames.

Personal Protective Equipment (PPE)

The following personal protective equipment is recommended when handling 4-
Fluoroindoline:

Protection Type Specification

Eye/Face Wear chemical safety goggles or a face shield.

Wear chemically resistant gloves (e.g., nitrile
Skin rubber) and a lab coat. Ensure full body

coverage to prevent skin contact.

If ventilation is inadequate, use a NIOSH-
Respiratory approved respirator with an appropriate

cartridge for organic vapors and particulates.

First Aid Measures

In case of exposure to 4-Fluoroindoline, follow these first aid procedures:
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Exposure Route First Aid Measures

Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation . o ] ) )
artificial respiration. Seek immediate medical

attention.

Immediately wash the affected area with plenty
) of soap and water for at least 15 minutes while
Skin Contact ) ) )
removing contaminated clothing and shoes.

Seek medical attention if irritation persists.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion . . . .
mouth with water. Seek immediate medical

attention.

Accidental Release Measures

In the event of a spill or release, follow these procedures:

o Personal Precautions: Evacuate the area and ensure adequate ventilation. Avoid breathing
vapors, mist, or gas. Wear appropriate personal protective equipment.

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

o Methods for Cleaning Up: Absorb the spill with an inert material (e.g., sand, vermiculite) and
place it in a suitable, closed container for disposal.

Fire-Fighting Measures
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o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

e Specific Hazards: Hazardous combustion products may include carbon oxides, nitrogen
oxides, and hydrogen fluoride.

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.

Experimental Protocols & Workflows

While specific experimental protocols for the safety assessment of 4-Fluoroindoline are not
detailed in the available literature, a general workflow for handling and response can be
visualized.
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General Handling and Emergency Response Workflow for 4-Fluoroindoline

Standard Handling Procedure
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Caption: A flowchart illustrating the standard procedures for handling 4-Fluoroindoline and the
appropriate emergency responses to exposure or spills.
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Disposal Considerations

Dispose of 4-Fluoroindoline and its containers in accordance with local, regional, and national
regulations. Do not dispose of it with household waste or allow it to reach the sewage system.

This technical guide is intended for informational purposes only. Always consult the most
current Safety Data Sheet for 4-Fluoroindoline and adhere to your institution's specific safety
guidelines and regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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